Cas no 2034350-03-1 (3-{2-[3,5-dimethyl-4-(thiophen-3-yl)-1H-pyrazol-1-yl]ethyl}-1-[2-(4-methoxyphenyl)ethyl]urea)

• Product Name: 3-{2-[3,5-dimethyl-4-(thiophen-3-yl)-1H-pyrazol-1-yl]ethyl}-1-[2-(4-methoxyphenyl)ethyl]urea
• CAS No: 2034350-03-1
• MF: C₂₁H₂₆N₄O₂S
• MW: 398.521743297577
• CID: 5333554
• Update Time: 2025-07-15

3-{2-[3,5-dimethyl-4-(thiophen-3-yl)-1H-pyrazol-1-yl]ethyl}-1-[2-(4-methoxyphenyl)ethyl]urea Chemical and Physical Properties

Names and Identifiers

• 1-(2-(3,5-dimethyl-4-(thiophen-3-yl)-1H-pyrazol-1-yl)ethyl)-3-(4-methoxyphenethyl)urea
• 1-[2-(3,5-dimethyl-4-thiophen-3-ylpyrazol-1-yl)ethyl]-3-[2-(4-methoxyphenyl)ethyl]urea
• 3-{2-[3,5-dimethyl-4-(thiophen-3-yl)-1H-pyrazol-1-yl]ethyl}-1-[2-(4-methoxyphenyl)ethyl]urea

• Inchi： 1S/C21H26N4O2S/c1-15-20(18-9-13-28-14-18)16(2)25(24-15)12-11-23-21(26)22-10-8-17-4-6-19(27-3)7-5-17/h4-7,9,13-14H,8,10-12H2,1-3H3,(H2,22,23,26)
• InChI Key： AELKTPBLAUOVAO-UHFFFAOYSA-N
• SMILES： S1C=CC(=C1)C1C(C)=NN(CCNC(NCCC2C=CC(=CC=2)OC)=O)C=1C

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 28
• Rotatable Bond Count: 8
• Complexity: 487
• XLogP3: 3.3
• Topological Polar Surface Area: 96.4

Additional information on 3-{2-[3,5-dimethyl-4-(thiophen-3-yl)-1H-pyrazol-1-yl]ethyl}-1-[2-(4-methoxyphenyl)ethyl]urea

Professional Introduction to Compound with CAS No. 2034350-03-1 and Product Name: 3-{2-[3,5-dimethyl-4-(thiophen-3-yl)-1H-pyrazol-1-yl]ethyl}-1-[2-(4-methoxyphenyl)ethyl]urea

Compound with the CAS number 2034350-03-1 and the product name 3-{2-[3,5-dimethyl-4-(thiophen-3-yl)-1H-pyrazol-1-yl]ethyl}-1-[2-(4-methoxyphenyl)ethyl]urea represents a significant advancement in the field of chemical and biomedical research. This compound, characterized by its complex molecular structure, has garnered attention due to its potential applications in drug discovery and therapeutic development. The intricate arrangement of its functional groups, including the urea moiety, thiophene ring, and pyrazole scaffold, makes it a promising candidate for further investigation.

The molecular architecture of this compound is meticulously designed to interact with biological targets in a highly specific manner. The presence of the 3,5-dimethyl-4-(thiophen-3-yl)-1H-pyrazol-1-yl group introduces a unique binding profile that could enhance its efficacy in modulating biological pathways. This particular moiety has been extensively studied for its role in inhibiting various enzymes and receptors, making it a valuable component in the development of novel therapeutic agents.

Recent advancements in computational chemistry have enabled researchers to predict the binding affinities and pharmacokinetic properties of this compound with remarkable accuracy. Studies have indicated that the urea moiety plays a crucial role in stabilizing interactions with target proteins, thereby enhancing drug potency. Additionally, the 4-methoxyphenyl group contributes to metabolic stability, which is essential for ensuring prolonged biological activity.

In the context of current biomedical research, this compound has shown promise in preclinical studies as a potential inhibitor of kinases and other enzymes involved in cancer progression. The pyrazole scaffold, known for its ability to modulate enzyme activity, is particularly relevant in this regard. Furthermore, the thiophene ring enhances solubility and bioavailability, which are critical factors for drug development.

One of the most compelling aspects of this compound is its versatility. Researchers have explored its potential applications in treating not only cancer but also inflammatory diseases and neurological disorders. The ability of the 3-{2-[3,5-dimethyl-4-(thiophen-3-yl)-1H-pyrazol-1-yl]ethyl}-1-[2-(4-methoxyphenyl)ethyl]urea structure to interact with multiple targets underscores its therapeutic potential.

The synthesis of this compound involves multi-step organic reactions that require precise control over reaction conditions. Advanced synthetic techniques have been employed to ensure high yield and purity, which are essential for pharmaceutical applications. The use of thiophene derivatives as key intermediates highlights the importance of heterocyclic compounds in modern drug design.

As research continues to evolve, new methodologies for evaluating the biological activity of this compound are being developed. High-throughput screening (HTS) technologies have enabled researchers to rapidly assess thousands of compounds for their potential therapeutic effects. This approach has been instrumental in identifying novel drug candidates like 3-{2-[3,5-dimethyl-4-(thiophen-3-yl)-1H-pyrazol-1-yl]ethyl}-1-[2-(4-methoxyphenyl)ethyl]urea.

The integration of machine learning algorithms into drug discovery processes has further accelerated the development of new therapeutic agents. These algorithms can predict molecular properties and interactions with high accuracy, thereby reducing the time and cost associated with traditional screening methods. The application of these technologies to compounds like 2034350-03-1 has opened up new avenues for research.

In conclusion, compound with CAS no. 2034350-03-1 and product name 3-{2-[3,5-dimethyl-4-(thiophen-3-yl)-1H-pyrazol-1-yel]ethyl}-1-[2-(4-methoxyphenyl)ethyl]urea represents a significant advancement in chemical and biomedical research. Its complex molecular structure and unique functional groups make it a promising candidate for further investigation in drug discovery and therapeutic development. As research continues to progress, this compound is expected to play a crucial role in addressing various medical challenges.